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Compound of Interest

Compound Name: Inosine-13C5

Cat. No.: B13849729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Inosine-

¹³C₅, a stable isotope-labeled version of the endogenous purine nucleoside inosine. This guide

is intended for researchers, scientists, and drug development professionals who utilize

isotopically labeled compounds for a variety of applications, including metabolic research,

pharmacokinetic studies, and as internal standards for quantitative mass spectrometry.

Introduction to Inosine-¹³C₅
Inosine-¹³C₅ is a non-radioactive, stable isotope-labeled form of inosine where five carbon

atoms (¹²C) have been replaced with their heavier isotope, carbon-13 (¹³C). This isotopic

enrichment allows for the differentiation of the labeled inosine from its naturally occurring

counterpart by mass spectrometry. This property makes Inosine-¹³C₅ an invaluable tool in

biomedical research, particularly in studies requiring precise quantification of inosine or tracing

its metabolic fate. Inosine itself is an endogenous purine nucleoside with demonstrated anti-

inflammatory, neuroprotective, and immunomodulatory properties, primarily acting as an

agonist for adenosine A1 (A1R) and A2A (A2AR) receptors.[1]

Commercial Availability and Suppliers
A number of reputable chemical suppliers offer Inosine-¹³C₅ for research purposes. The

products typically vary in purity, isotopic enrichment, and available quantities. Below is a

summary of key suppliers and their product specifications.
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Supplier
Catalog
Number

Purity
Isotopic
Enrichment

Available
Quantities

MedchemExpres

s
HY-N0092S2 99.90% Not specified 1mg, 5mg

Santa Cruz

Biotechnology
sc-212561 ≥98% Not specified

Contact for

availability

Cenmed C007B-362652 ≥99% Not specified 10mg

Shimadzu C5291 ≥98% 99% ¹³C
Contact for

availability

InvivoChem V89229 ≥98% Not specified 1mg, 5mg

BOC Sciences B2702-338534 98% 99% atom ¹³C 50mg

Omicron

Biochemicals,

Inc.

--- High Purity Not specified
Contact for

availability

Note: Pricing and availability are subject to change. Please consult the respective supplier's

website for the most current information.

Experimental Protocols
Use of Inosine-¹³C₅ as an Internal Standard in LC-MS/MS
Quantification
Inosine-¹³C₅ is frequently used as an internal standard (IS) in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the accurate quantification of endogenous inosine

in biological matrices such as plasma, serum, and cell lysates. The co-elution of the labeled

and unlabeled inosine allows for the correction of matrix effects and variations in sample

preparation and instrument response.

General Protocol:

Preparation of Standard Solutions: Prepare a stock solution of Inosine-¹³C₅ in a suitable

solvent (e.g., methanol or water). From this stock, create a series of working standard
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solutions at known concentrations.

Sample Preparation:

To a known volume of the biological sample (e.g., 100 µL of plasma), add a fixed amount

of the Inosine-¹³C₅ internal standard solution.

Perform protein precipitation by adding a solvent such as acetonitrile or methanol (typically

in a 3:1 or 4:1 ratio of solvent to sample).

Vortex the mixture and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in a mobile phase-compatible solvent for LC-MS/MS

analysis.

LC-MS/MS Analysis:

Inject the reconstituted sample onto a suitable liquid chromatography column (e.g., a C18

reversed-phase column).

Develop a gradient elution method to achieve chromatographic separation of inosine from

other matrix components.

Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for

both endogenous inosine and Inosine-¹³C₅ using Multiple Reaction Monitoring (MRM).

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte

(endogenous inosine) to the peak area of the internal standard (Inosine-¹³C₅) against the

concentration of the analyte in the calibration standards.

Determine the concentration of inosine in the unknown samples by interpolating their peak

area ratios on the calibration curve.
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Experimental Workflow for Inosine Quantification using
Inosine-¹³C₅ Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inosine Exerts a Broad Range of Antiinflammatory Effects in a Murine Model of Acute
Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Suppliers and Availability of Inosine-¹³C₅: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13849729#commercial-suppliers-and-availability-of-
inosine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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